N-{[5-(5-chloro-2-methylphenyl)-2-furyl]methylene}-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E)-1-[5-(5-chloro-2-methylphenyl)furan-2-yl]-N-(1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C14H11ClN4O/c1-10-2-3-11(15)6-13(10)14-5-4-12(20-14)7-18-19-8-16-17-9-19/h2-9H,1H3/b18-7+
• InChI Key: JKPPIEPRQABAAQ-CNHKJKLMSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)C2=CC=C(O2)C=NN3C=NN=C3
• Isomeric SMILES: CC1=C(C=C(C=C1)Cl)C2=CC=C(O2)/C=N/N3C=NN=C3
• Molecular Formula: C14H11ClN4O
• Molecular Weight: 286.71 g/mol

Description

N-{[5-(5-chloro-2-methylphenyl)-2-furyl]methylene}-4H-1,2,4-triazol-4-amine is a useful research compound. Its molecular formula is C14H11ClN4O and its molecular weight is 286.71 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 286.0621387 g/mol and the complexity rating of the compound is 348. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Some new 1,2,4-triazole derivatives, including compounds related to N-{[5-(5-chloro-2-methylphenyl)-2-furyl]methylene}-4H-1,2,4-triazol-4-amine, have been synthesized and assessed for their antimicrobial properties. These compounds were found to possess good or moderate activities against tested microorganisms, highlighting their potential in the development of new antimicrobial agents (Bektaş et al., 2010).

Chemical Structure and Activity Relationships

Research into the structure-activity profile of novel triazoloquinazoline adenosine antagonists has identified compounds with potent adenosine antagonist activity. These findings are relevant for the development of drugs targeting adenosine receptors, with implications for the treatment of various conditions (Francis et al., 1988).

Asymmetric Syntheses

Highly enantioselective syntheses of (S)-2-aryl-Boc-pyrrolidines have been achieved through the treatment of (arylmethyl)(3-chloropropyl)-Boc-amines, demonstrating the versatility of this compound in asymmetric synthesis processes (Wu et al., 1996).

Ring Opening Reactions

Studies on the ring opening reactions of 5-[(2-furyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione with cyclic secondary amines have provided insights into the reactivity and potential applications of furyl-containing compounds in organic synthesis (Šafár̆ et al., 2000).

Preparation for Photochemistry Studies

The preparation of 1-(2-furyl)-2-arylethylenes has facilitated studies in photochemistry and photoelectron spectroscopy, indicating the role of compounds like this compound in these research areas (Karminski-Zamola & Jakopčić, 1981).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a pharmaceutical, it would interact with biological targets in the body. If it’s intended to be used as a catalyst, it would participate in chemical reactions. Without more information, it’s difficult to predict the exact mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. As with any chemical, appropriate safety precautions should be taken when handling and using this compound.

Future Directions

The future research directions for this compound could include exploring its potential applications in various fields, such as pharmaceuticals, materials science, or catalysis, based on its unique structure and properties. Further studies could also focus on optimizing its synthesis and characterizing its physical and chemical properties in more detail.